Cas no 1617-84-1 (6-O-methylcatalpol)

• Product Name: 6-O-methylcatalpol
• CAS No: 1617-84-1
• MF: C₁₆H₂₄O₁₀
• MW: 376.355766296387
• CID: 2022830
• PubChem ID: 53248734
• Update Time: 2025-04-21

6-O-methylcatalpol Chemical and Physical Properties

Names and Identifiers

• 6-O-methylcatalpol
• methylcatalpol
• 1617-84-1
• AKOS040763793
• CHEMBL1779143
• FS-7363
• HY-N10547
• CS-0610735
• E88598
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(((1aS,1bS,2S,5aR,6S,6aS)-1a-(hydroxymethyl)-6-methoxy-1a,1b,2,5a,6,6a-hexahydrooxireno[2',3':4,5]cyclopenta[1,2-c]pyran-2-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-5-methoxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]oxane-3,4,5-triol
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-5-methoxy-3,9-dioxatricyclo[4.4.0.0(2),?]dec-7-en-10-yl]oxy}oxane-3,4,5-triol

• Inchi： 1S/C16H24O10/c1-22-12-6-2-3-23-14(8(6)16(5-18)13(12)26-16)25-15-11(21)10(20)9(19)7(4-17)24-15/h2-3,6-15,17-21H,4-5H2,1H3/t6-,7-,8-,9-,10+,11-,12+,13+,14+,15+,16-/m1/s1
• InChI Key： CQHVYUDLQLYNAI-GSKJLTDHSA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

• Exact Mass: 376.13694696g/mol
• Monoisotopic Mass: 376.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.188
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Iridoids